![molecular formula C20H21NO3 B214454 3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214454.png)
3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one, also known as GSK-3 inhibitor VIII, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine protein kinase that plays a crucial role in many cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3 has been shown to have therapeutic potential in a variety of diseases, including cancer, Alzheimer's disease, and diabetes.
Mechanism of Action
3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one inhibitor VIII works by binding to the ATP-binding site of this compound, thereby inhibiting its activity. This compound is involved in the regulation of many cellular processes, including the Wnt signaling pathway, which is important for cell proliferation and differentiation. Inhibition of this compound by this compound inhibitor VIII leads to the activation of the Wnt signaling pathway, which can promote cell survival and differentiation.
Biochemical and Physiological Effects:
This compound inhibitor VIII has been shown to have a number of biochemical and physiological effects. It has been shown to increase cell survival and decrease apoptosis in various cell types, including neurons and cancer cells. In addition, this compound inhibitor VIII has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one inhibitor VIII in lab experiments is its potency and selectivity for this compound. This allows for precise modulation of this compound activity without affecting other signaling pathways. One limitation of using this compound inhibitor VIII is its potential off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for research on 3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one inhibitor VIII. One area of interest is its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's disease. Another area of interest is its potential use in cancer therapy, as this compound has been implicated in the regulation of cell proliferation and apoptosis in cancer cells. Finally, further studies are needed to determine the long-term safety and efficacy of this compound inhibitor VIII in animal models and humans.
Synthesis Methods
The synthesis of 3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one inhibitor VIII has been described in the literature. The method involves the reaction of 2-amino-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one with 3-bromo-4-hydroxybenzaldehyde in the presence of a base. The resulting product is then deprotected to give the final compound.
Scientific Research Applications
3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propyl-1,3-dihydro-2H-indol-2-one inhibitor VIII has been extensively studied in vitro and in vivo for its potential therapeutic applications. It has been shown to inhibit this compound activity in a dose-dependent manner, leading to increased cell survival and decreased apoptosis in various cell types. In addition, this compound inhibitor VIII has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.
properties
Molecular Formula |
C20H21NO3 |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1-propylindol-2-one |
InChI |
InChI=1S/C20H21NO3/c1-3-13-21-17-12-8-7-11-16(17)20(24,19(21)23)14(2)18(22)15-9-5-4-6-10-15/h4-12,14,24H,3,13H2,1-2H3 |
InChI Key |
ACVUNIAZKVWVRX-UHFFFAOYSA-N |
SMILES |
CCCN1C2=CC=CC=C2C(C1=O)(C(C)C(=O)C3=CC=CC=C3)O |
Canonical SMILES |
CCCN1C2=CC=CC=C2C(C1=O)(C(C)C(=O)C3=CC=CC=C3)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.